Cas no 439106-94-2 (3-3-(4-Chlorophenyl)-1H-Pyrazol-5-YlPropan-1-Ol)

• Product Name: 3-3-(4-Chlorophenyl)-1H-Pyrazol-5-YlPropan-1-Ol
• CAS No: 439106-94-2
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• CID: 2114657
• Update Time: 2025-06-18

3-3-(4-Chlorophenyl)-1H-Pyrazol-5-YlPropan-1-Ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-1H-Pyrazole-3-propanol
• 3-[3-(4-Chlorophenyl)-1H-pyrazol-5-yl]propan-1-ol
• Maybridge1_003143
• Oprea1_839945
• HMS550G19
• LCSHOKGEMMNVDH-UHFFFAOYSA-N
• 3-[5-(4-chlorophenyl)-1H-pyrazol-3-yl]-1-propanol
• 3-3-(4-Chlorophenyl)-1H-Pyrazol-5-YlPropan-1-Ol

• Inchi： 1S/C12H13ClN2O/c13-10-5-3-9(4-6-10)12-8-11(14-15-12)2-1-7-16/h3-6,8,16H,1-2,7H2,(H,14,15)
• InChI Key： LCSHOKGEMMNVDH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(CCCO)NN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 207
• Topological Polar Surface Area: 48.9

Additional information on 3-3-(4-Chlorophenyl)-1H-Pyrazol-5-YlPropan-1-Ol

3-3-(4-Chlorophenyl)-1H-Pyrazol-5-YlPropan-1-Ol (CAS No. 439106-94-2): A Comprehensive Overview

3-3-(4-Chlorophenyl)-1H-Pyrazol-5-YlPropan-1-Ol (CAS No. 439106-94-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to 3-3-(4-Chlorophenyl)-1H-Pyrazol-5-YlPropan-1-Ol.

The chemical structure of 3-3-(4-Chlorophenyl)-1H-Pyrazol-5-YlPropan-1-Ol is characterized by a pyrazole ring substituted with a 4-chlorophenyl group and a propanol side chain. The presence of the chlorophenyl group and the hydroxyl group on the propanol chain contributes to its unique pharmacological profile. The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which is known for its ability to form stable complexes with metal ions and its potential as a ligand in coordination chemistry.

The synthesis of 3-3-(4-Chlorophenyl)-1H-Pyrazol-5-YlPropan-1-Ol has been reported using various methodologies. One common approach involves the reaction of 4-chloroacetophenone with hydrazine hydrate to form the corresponding hydrazone, followed by cyclization in the presence of an acid catalyst to yield the pyrazole ring. Subsequent alkylation of the pyrazole with an appropriate halide or epoxide can introduce the propanol side chain. This synthetic route is efficient and scalable, making it suitable for both laboratory and industrial settings.

In terms of biological activities, 3-3-(4-Chlorophenyl)-1H-Pyrazol-5-YlPropan-1-Ol has shown promising results in several areas. Recent studies have demonstrated its potent anti-inflammatory effects, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been shown to exhibit analgesic properties by modulating pain pathways in animal models. These findings suggest that 3-3-(4-Chlorophenyl)-1H-Pyrazol-5-YlPropan-1-Ol could be a valuable candidate for the development of new anti-inflammatory and analgesic drugs.

Beyond its anti-inflammatory and analgesic activities, 3-3-(4-Chlorophenyl)-1H-Pyrazol-5-YlPropan-1-Ol has also been investigated for its potential anti-cancer properties. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings highlight the multifaceted therapeutic potential of 3-3-(4-Chlorophenyl)-1H-Pyrazol-5-YlPropan-1-Ol.

The safety profile of 3-3-(4-Chlorophenyl)-1H-Pyrazol-5-YlPropan-1-Ol is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, more extensive toxicological studies are needed to fully understand its safety profile in humans.

In conclusion, 3-3-(4-Chlorophenyl)-1H-Pyrazol-5-YlPropan-1-Ol (CAS No. 439106-94-2) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for drug development in areas such as inflammation, pain management, and cancer therapy. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future clinical applications.